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Compound of Interest

Compound Name: Triisopropyl borate

Cat. No.: B046633 Get Quote

Welcome to the technical support center for managing triisopropyl borate in synthetic

applications. This resource is designed for researchers, scientists, and drug development

professionals to troubleshoot and optimize reactions involving this versatile but moisture-

sensitive reagent.

Frequently Asked Questions (FAQs)
Q1: What is triisopropyl borate and why is it so sensitive to water?

Triisopropyl borate, B(O-iPr)₃, is a trialkoxyborane commonly used as a reagent in organic

synthesis, particularly for forming boronic acids and their derivatives for reactions like the

Suzuki-Miyaura coupling. It is highly sensitive to moisture because the boron atom is

electrophilic and readily attacked by nucleophiles, such as water. This leads to rapid hydrolysis,

breaking the B-O bonds to form boric acid and isopropanol.[1][2] This reaction is often

irreversible and can prevent the desired transformation from occurring.

Q2: I'm getting a low yield in my reaction. Could premature hydrolysis of triisopropyl borate
be the cause?

Yes, premature hydrolysis is a common reason for low yields in reactions where triisopropyl
borate is a key reagent.[3][4] If the borate hydrolyzes before it can react with your intended

substrate (e.g., an organometallic intermediate), the desired boronic ester or acid will not form,

leading to recovery of starting material or the formation of side products.[5]
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Troubleshooting Low-Yield Reactions Below is a systematic guide to diagnosing potential

issues.

Symptom

Potential Cause

Related to

Hydrolysis

Recommended

Action
Citation

Low conversion;

starting material

recovered

Premature hydrolysis

of triisopropyl borate

before the desired

reaction.

Ensure all glassware

is flame or oven-dried.

Use anhydrous

solvents and handle

reagents under an

inert atmosphere

(Nitrogen or Argon).

[3][4]

Formation of a white

precipitate

Formation of boric

acid, a common

hydrolysis product.

Improve moisture

control. Ensure the

borate is added

directly into the

solution and doesn't

run down the side of

the flask, which can

cause localized

precipitation.

[6]

Inconsistent reaction

times or results

Variable amounts of

water contamination

between experiments.

Standardize drying

procedures for all

reagents, solvents,

and equipment. Use

fresh, high-purity

triisopropyl borate.

[3][7]

Reaction stalls before

completion

Insufficient active

borate ester due to

partial hydrolysis.

Consider adding a

slight excess of

triisopropyl borate.

Monitor the reaction to

see if adding more

reagent restarts the

conversion.

[3][5]
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Below is a workflow to help troubleshoot low-yield reactions where triisopropyl borate
hydrolysis is suspected.

Low Reaction Yield Observed

Is premature hydrolysis
of B(OiPr)3 suspected?

Verify Purity & Handling
of Reagents/Solvents

No

Implement Strict Anhydrous
Techniques

Yes

Review Reaction Conditions
(Temp, Time, Atmosphere)

Optimize Reaction Parameters
(e.g., reagent equivalents, temp)

Monitor Reaction Progress
(TLC, GC, HPLC)

Yield Improved
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Click to download full resolution via product page

Caption: Troubleshooting workflow for low-yield reactions.

Q3: What are the best practices for handling and storing triisopropyl borate?

Proper handling and storage are critical to prevent degradation.[8] Triisopropyl borate is

flammable and moisture-sensitive.[7]
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Practice Recommendation Reason Citation

Storage

Store in a tightly

closed container in a

cool, dry, well-

ventilated area under

a nitrogen blanket.

To prevent contact

with atmospheric

moisture and air, and

to minimize

decomposition.

[1][8]

Handling

Use only in a chemical

fume hood. Transfer

material using dry

syringes or cannulas

under an inert

atmosphere (e.g.,

nitrogen or argon).

To avoid inhalation

and exposure, and to

prevent contact with

moist air.

[4][8]

Equipment

Use flame-dried or

oven-dried glassware.

Ground and bond

containers when

transferring large

quantities and use

spark-proof tools.

To eliminate sources

of water and to

prevent static

discharge, which can

be an ignition source.

[8][9]

Disposal

Dispose of contents

and container in

accordance with local

regulations for

hazardous waste.

Empty containers may

retain product residue

and can be

dangerous.

To ensure safe and

environmentally

responsible disposal

of a flammable and

reactive chemical.

[10]

The following diagram illustrates the key strategies for controlling hydrolysis.
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Hydrolysis Control Strategies

Preventing Unwanted
Hydrolysis

Inert Atmosphere
(N2 or Ar)

Anhydrous Solvents
& Reagents

Dry Glassware
(Flame or Oven-Dried)

Proper Storage
(Sealed, Inert Gas)

B(OiPr)3
(Triisopropyl Borate) + 3 H2O B(OH)3

(Boric Acid)
Hydrolysis + 3 iPr-OH

(Isopropanol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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